Cas no 20105-73-1 (b-D-erythro-Pentofuranuronic acid,1,2-dideoxy-1-(5-fluoro-3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)-,2-chloroethyl ester)

• Product name: b-D-erythro-Pentofuranuronic acid,1,2-dideoxy-1-(5-fluoro-3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)-,2-chloroethyl ester
• CAS No: 20105-73-1
• MF: C₁₁H₁₂ClFN₂O₆
• MW: 322.674185752869
• CID: 289304
• PubChem ID: 273749

b-D-erythro-Pentofuranuronic acid,1,2-dideoxy-1-(5-fluoro-3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)-,2-chloroethyl ester Chemical and Physical Properties

Names and Identifiers

• b-D-erythro-Pentofuranuronic acid,1,2-dideoxy-1-(5-fluoro-3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)-,2-chloroethyl ester
• 2-Chloroethyl 5-(5-fluoro-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)-3-hydroxytetrahydrofuran-2-carboxylate
• 2,4-DINITRO-5-FLUOROBENZOIC ACID
• 5-Fluor-2,4-dinitro-benzoesaeure
• 5-fluoro-2,4-dinitro-benzoic acid
• AG-F-39244
• AGN-PC-00NZVQ
• Benzoic acid,5-fluoro-2,4-dinitro-
• Benzoicacid, 3-fluoro-4,6-dinitro- (8CI)
• CL23460
• CTK4I1336
• NCI60_000458
• 20105-73-1
• DTXSID10942129
• 2-Chloroethyl 5-(5-fluoro-2,4-dihydropyrimidin-1(2H)-yl)-3-hydroxytetrahydrofuran-2-carboxylate
• 1-[5-(2-Chloroethyl)-2-deoxypentofuranosyluronosyl]-5-fluoro-4-hydroxypyrimidin-2(1H)-one
• NSC-119173
• CHEMBL1975394
• NSC119173

• Inchi： InChI=1S/C11H12ClFN2O6/c12-1-2-20-10(18)8-6(16)3-7(21-8)15-4-5(13)9(17)14-11(15)19/h4,6-8,16H,1-3H2,(H,14,17,19)
• InChI Key： OPZOUDUNAZXSTL-UHFFFAOYSA-N
• SMILES： ClCCOC(C1C(O)CC(N2C=C(F)C(=O)NC2=O)O1)=O

Computed Properties

• Exact Mass: 322.03686
• Monoisotopic Mass: 322.0367920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 105Ų

Experimental Properties

• PSA: 105.17
• LogP: -0.89390